Cas no 1262001-98-8 (3-Fluoro-4-(5-fluoro-2-methylphenyl)phenol)

• Product Name: 3-Fluoro-4-(5-fluoro-2-methylphenyl)phenol
• CAS No: 1262001-98-8
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• MDL: MFCD18313645
• CID: 2768637
• PubChem ID: 53219331
• Update Time: 2025-11-06

3-Fluoro-4-(5-fluoro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1262001-98-8
• DTXSID00684182
• AKOS017558009
• MFCD18313645
• 3-FLUORO-4-(5-FLUORO-2-METHYLPHENYL)PHENOL
• 3-Fluoro-4-(5-fluoro-2-methylphenyl)phenol, 95%
• 2,5'-Difluoro-2'-methyl[1,1'-biphenyl]-4-ol
• 3-Fluoro-4-(5-fluoro-2-methylphenyl)phenol

• MDL： MFCD18313645
• Inchi： 1S/C13H10F2O/c1-8-2-3-9(14)6-12(8)11-5-4-10(16)7-13(11)15/h2-7,16H,1H3
• InChI Key： XFLPKLOMKKSZID-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C=CC=1C)F)O

Computed Properties

• Exact Mass: 220.06997126Da
• Monoisotopic Mass: 220.06997126Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-4-(5-fluoro-2-methylphenyl)phenol

Comprehensive Overview of 3-Fluoro-4-(5-fluoro-2-methylphenyl)phenol (CAS No. 1262001-98-8)

3-Fluoro-4-(5-fluoro-2-methylphenyl)phenol (CAS No. 1262001-98-8) is a fluorinated phenolic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its fluoro-substituted phenyl rings, exhibits potential applications in drug discovery, material science, and specialty chemicals. Its molecular formula, C₁₃H₁₀F₂O, and precise steric configuration make it a valuable intermediate for synthesizing advanced bioactive molecules.

The growing interest in fluorinated aromatic compounds like 3-Fluoro-4-(5-fluoro-2-methylphenyl)phenol stems from their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. Researchers frequently explore its derivatives for targeting enzyme inhibition and receptor modulation, aligning with trends in personalized medicine and small-molecule therapeutics. A surge in Google searches for terms such as "fluorophenol applications" and "CAS 1262001-98-8 uses" reflects its relevance in cutting-edge scientific inquiries.

From a synthetic perspective, CAS 1262001-98-8 is synthesized via selective electrophilic aromatic substitution and cross-coupling reactions, techniques widely discussed in organic chemistry forums. Its lipophilicity and electron-withdrawing effects from fluorine atoms contribute to its utility in designing pro-drugs and functional materials. Notably, patents and publications highlight its role in optimizing kinase inhibitors, a hotspot in oncology research.

Environmental and regulatory considerations for 3-Fluoro-4-(5-fluoro-2-methylphenyl)phenol emphasize its biodegradability and low ecotoxicity, addressing the demand for sustainable chemistry. Analytical methods like HPLC and LC-MS are employed to ensure purity, a critical factor for industries complying with Good Manufacturing Practices (GMP). Users often search for "fluorophenol safety data" and "CAS 1262001-98-8 synthesis protocol", underscoring the need for transparent technical documentation.

In material science, this compound's thermal stability and photoactivity make it a candidate for organic semiconductors and liquid crystals. Its compatibility with polymer matrices is explored for advanced coatings, resonating with queries like "fluorophenols in electronics". As industries pivot toward green chemistry, 1262001-98-8 exemplifies how halogenated phenols balance performance and environmental safety.

Future prospects for 3-Fluoro-4-(5-fluoro-2-methylphenyl)phenol include expanding its role in catalysis and nanotechnology. Collaborative studies between academia and pharmaceutical giants aim to unlock its potential in targeted drug delivery systems, a trending topic in bioconjugation research. With rigorous SEO-optimized content around "fluorinated phenol derivatives" and "CAS 1262001-98-8 suppliers", this compound continues to bridge innovation and industrial applicability.